Cas no 20867-01-0 (methyl (7E)-7-[(2E)-but-2-en-1-ylidene]-1-oxo-1,7-dihydrocyclopenta[c]pyran-4-carboxylate)

methyl (7E)-7-[(2E)-but-2-en-1-ylidene]-1-oxo-1,7-dihydrocyclopenta[c]pyran-4-carboxylate structure
20867-01-0 structure
Product Name:methyl (7E)-7-[(2E)-but-2-en-1-ylidene]-1-oxo-1,7-dihydrocyclopenta[c]pyran-4-carboxylate
CAS No:20867-01-0
MF:C14H12O4
MW:244.242684364319
CID:910692
PubChem ID:5281541
Update Time:2025-04-19

methyl (7E)-7-[(2E)-but-2-en-1-ylidene]-1-oxo-1,7-dihydrocyclopenta[c]pyran-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl (7E)-7-[(2E)-but-2-en-1-ylidene]-1-oxo-1,7-dihydrocyclopenta[c]pyran-4-carboxylate
    • methyl (7E)-7-[(E)-but-2-enylidene]-1-oxocyclopenta[c]pyran-4-carboxylate
    • 7-((E)-But-2t-enyliden)-1-oxo-1,7-dihydro-cyclopenta[c]pyran-4-carbonsaeure-methylester
    • 7-((E)-but-2t-enyliden)-1-oxo-1,7-dihydro-cyclopenta[c]pyran-4-carboxylic acid methyl ester
    • AC1NQYLV
    • CHEMBL445545
    • Cyclopenta[c]pyran-4-carboxylic acid,7-dihydro-1-oxo-, methyl ester, (E,E)-
    • Fluvoplumierin
    • fulvoplumerin
    • Fulvoplumierin
    • NSC609064
    • NSC661970
    • Plumiera rubra
    • C09778
    • (E,E)-7-(2-Butenylidene)-1,7-dihydro-1-oxocyclopenta[c]pyran-4-carboxylic acid methyl ester
    • Cyclopenta(c)pyran-4-carboxylic acid, 7-(2-butenylidene)-1,7-dihydro-1-oxo-, methyl ester, (E,E)-
    • BDBM50480323
    • NSC 661970
    • METHYL 7-CROTONYLIDENECYCLOPENTA(C)PYRAN-1(7H)-ONE-4-CARBOXYLATE
    • METHYL 7-CROTONYLIDENECYCLOPENTA(C)PYRAN-1-(7H)-ONE-4-CARBOXYLATE
    • SCHEMBL436269
    • NSC-661970
    • CYCLOPENTA(C)PYRAN-4-CARBOXYLIC ACID, 7-(2E)-2-BUTENYLIDENE-1,7-DIHYDRO-1-OXO-, METHYL ESTER, (7E)-
    • CHEBI:5188
    • (7E)-7-(2E)-BUTEN-1-YLIDENE-1,7-DIHYDRO-1-OXOCYCLOPENTA(C)PYRAN-4-CARBOXYLIC ACID METHYL ESTER
    • NSC 609064
    • (E,E)-7-(2-BUTENYLIDENE)-1,7-DIHYDRO-1-OXOCYCLOPENTA(C)PYRAN-4-CARBOXYLIC ACID METHYL ESTER
    • 20867-01-0
    • Q27106683
    • DTXSID101126054
    • (e,e)-7-(2-butenylidene)-1,7-dihydro-1-oxo-cyclopenta(c)pyran-4-carboxylic acid methyl ester
    • 88W5O194BU
    • NSC-609064
    • Methyl (7E)-7-(2E)-2-buten-1-ylidene-1,7-dihydro-1-oxocyclopenta[c]pyran-4-carboxylate
    • 3-(2-BUTENYLIDENE)-2-CARBOXY-.ALPHA.-(HYDROXYMETHYLENE)-1,4-CYCLOPENTADIENE-1-ACETIC ACID .DELTA.-LACTONE METHYL ESTER
    • UNII-88W5O194BU
    • methyl (7E)-7-[(E)-but-2-enylidene]-1-oxo-cyclopenta[c]pyran-4-carboxylate
    • FULVOPLUMIERIN [MI]
    • Inchi: 1S/C14H12O4/c1-3-4-5-9-6-7-10-11(13(15)17-2)8-18-14(16)12(9)10/h3-8H,1-2H3/b4-3+,9-5+
    • InChI Key: RFUJEBHESHKXKW-PRKJJMSOSA-N
    • SMILES: O1C=C(C(=O)OC)C2C=C/C(=C\C=C\C)/C=2C1=O

Computed Properties

  • Exact Mass: 244.07356
  • Monoisotopic Mass: 244.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 556
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.6A^2
  • XLogP3: 1.7

Experimental Properties

  • Density: 1.25
  • Boiling Point: 455.4°C at 760 mmHg
  • Flash Point: 239.3°C
  • Refractive Index: 1.583
  • PSA: 52.6
  • LogP: 2.41270

methyl (7E)-7-[(2E)-but-2-en-1-ylidene]-1-oxo-1,7-dihydrocyclopenta[c]pyran-4-carboxylate Related Literature

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